4,5-dimethoxy-2-nitrobenzyl-8-bromo-cAMP
4,5-dimethoxy-2-nitrobenzyl-8-bromo-cAMP
Brand Name:
Vulcanchem
CAS No.:
177592-87-9
VCID:
VC0067794
InChI:
InChI=1S/C19H20BrN6O10P/c1-31-10-3-8(9(26(28)29)4-11(10)32-2)5-33-37(30)34-6-12-15(36-37)14(27)18(35-12)25-17-13(24-19(25)20)16(21)22-7-23-17/h3-4,7,12,14-15,18,27H,5-6H2,1-2H3,(H2,21,22,23)/t12-,14-,15-,18-,37?/m1/s1
SMILES:
COC1=C(C=C(C(=C1)COP2(=O)OCC3C(O2)C(C(O3)N4C5=NC=NC(=C5N=C4Br)N)O)[N+](=O)[O-])OC
Molecular Formula:
C19H20BrN6O10P
Molecular Weight:
603.3 g/mol
4,5-dimethoxy-2-nitrobenzyl-8-bromo-cAMP
CAS No.: 177592-87-9
Main Products
VCID: VC0067794
Molecular Formula: C19H20BrN6O10P
Molecular Weight: 603.3 g/mol
CAS No. | 177592-87-9 |
---|---|
Product Name | 4,5-dimethoxy-2-nitrobenzyl-8-bromo-cAMP |
Molecular Formula | C19H20BrN6O10P |
Molecular Weight | 603.3 g/mol |
IUPAC Name | (4aR,6R,7R,7aS)-6-(6-amino-8-bromopurin-9-yl)-2-[(4,5-dimethoxy-2-nitrophenyl)methoxy]-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-ol |
Standard InChI | InChI=1S/C19H20BrN6O10P/c1-31-10-3-8(9(26(28)29)4-11(10)32-2)5-33-37(30)34-6-12-15(36-37)14(27)18(35-12)25-17-13(24-19(25)20)16(21)22-7-23-17/h3-4,7,12,14-15,18,27H,5-6H2,1-2H3,(H2,21,22,23)/t12-,14-,15-,18-,37?/m1/s1 |
Standard InChIKey | DNPINJJWFMWFRD-KUUOUUIGSA-N |
Isomeric SMILES | COC1=C(C=C(C(=C1)COP2(=O)OC[C@@H]3[C@@H](O2)[C@H]([C@@H](O3)N4C5=NC=NC(=C5N=C4Br)N)O)[N+](=O)[O-])OC |
SMILES | COC1=C(C=C(C(=C1)COP2(=O)OCC3C(O2)C(C(O3)N4C5=NC=NC(=C5N=C4Br)N)O)[N+](=O)[O-])OC |
Canonical SMILES | COC1=C(C=C(C(=C1)COP2(=O)OCC3C(O2)C(C(O3)N4C5=NC=NC(=C5N=C4Br)N)O)[N+](=O)[O-])OC |
Synonyms | 4,5-dimethoxy-2-nitrobenzyl-8-bromo-cAMP 4,5-dimethoxy-2-nitrobenzyl-8-bromo-cAMP, (R)-isomer caged 8-Br-cAMP |
PubChem Compound | 188941 |
Last Modified | Nov 11 2021 |
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